Cas no 59789-51-4 (1H-Pyrrole-2,5-dione,1-(2,4,6-tribromophenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione,1-(2,4,6-tribromophenyl)-
• CAS No: 59789-51-4
• MF: C₁₀H₄Br₃NO₂
• MW: 409.856260299683
• CID: 373856
• PubChem ID: 3017156
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1-(2,4,6-tribromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(2,4,6-tribromophenyl)-
• 1-(2,4,6-tribromophenyl)pyrrole-2,5-dione
• AC1MI48K
• N-(2,4,6-tribromophenyl)maleimide
• N-(2,4,6-Tribromphenyl)-maleinimid
• SureCN2767775
• 1-(2,4,6-Tribromophenyl)-1H-pyrrole-2,5-dione
• N-(2,4,6- Tribromphenyl)maleinimid
• SCHEMBL2767775
• 59789-51-4
• tribromophenyl maleimide
• 1H-Pyrrole-2,5-dione, 1-(2,4,6-tribromophenyl)-
• ONEIBTGSNPDDSB-UHFFFAOYSA-N
• DTXSID2069365
• NS00113400

• Inchi： 1S/C10H4Br3NO2/c11-5-3-6(12)10(7(13)4-5)14-8(15)1-2-9(14)16/h1-4H
• InChI Key： ONEIBTGSNPDDSB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N1C(C=CC1=O)=O)Br)Br

Computed Properties

• Exact Mass: 406.77912
• Monoisotopic Mass: 406.779216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Density: 2.292
• Boiling Point: 442.6°C at 760 mmHg
• Flash Point: 221.5°C
• Refractive Index: 1.703
• PSA: 37.38
• LogP: 3.46850